![molecular formula C12H11BrN2O B5667270 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole](/img/structure/B5667270.png)
1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole, also known as BMDI, is a chemical compound that has been the subject of scientific research due to its potential use in the field of medicinal chemistry. BMDI belongs to the imidazole class of compounds and is known to possess a variety of biochemical and physiological effects. In
Scientific Research Applications
1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been the subject of scientific research due to its potential use in the field of medicinal chemistry. It has been shown to possess antitumor activity, and studies have been conducted to investigate its potential as a chemotherapeutic agent. Additionally, 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been studied for its potential use as an anti-inflammatory agent, as well as for its potential to inhibit the growth of bacteria and fungi.
Mechanism of Action
The exact mechanism of action of 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in various biological processes. Studies have shown that 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole can inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. Additionally, 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been shown to possess a variety of biochemical and physiological effects. Studies have shown that 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole can induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been shown to inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent. Furthermore, 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been shown to possess anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole in lab experiments is its relatively simple synthesis method. Additionally, 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole has been shown to possess a variety of biochemical and physiological effects, making it a versatile compound for use in various types of experiments. However, one limitation of using 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole. One area of interest is investigating its potential as a chemotherapeutic agent. Studies have shown that 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole can induce apoptosis in cancer cells, and further research could explore its potential as a treatment for various types of cancer. Additionally, further studies could investigate its potential as an antimicrobial agent, as well as its anti-inflammatory properties. Finally, research could be conducted to better understand its mechanism of action, which could lead to the development of more effective treatments based on 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole.
Synthesis Methods
1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole can be synthesized by reacting 3-bromobenzoyl chloride with 2,4-dimethylimidazole in the presence of a base such as triethylamine. The reaction proceeds through an acylation reaction, where the 3-bromobenzoyl chloride reacts with the nitrogen atom of the imidazole ring to form 1-(3-bromobenzoyl)-2,4-dimethyl-1H-imidazole.
properties
IUPAC Name |
(3-bromophenyl)-(2,4-dimethylimidazol-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O/c1-8-7-15(9(2)14-8)12(16)10-4-3-5-11(13)6-10/h3-7H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GROGNLLOXGGDRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=N1)C)C(=O)C2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.